Cas no 118985-27-6 (4H-1-Benzopyran-4-one,7-[(2-O-D-apio-b-D-furanosyl-b-D-glucopyranosyl)oxy]-2,3-dihydro-5-hydroxy-2-(4-hydroxy-3-methoxyphenyl)-,(2S)- (9CI))

Viscolumneoside III is a dihydroflavone O-glycoside that inhibits tyrosinase with an IC50 of 0.5 mm. Viscolumneoside III has anti angina effects

4H-1-Benzopyran-4-one,7-[(2-O-D-apio-b-D-furanosyl-b-D-glucopyranosyl)oxy]-2,3-dihydro-5-hydroxy-2-(4-hydroxy-3-methoxyphenyl)-,(2S)- (9CI) structure

118985-27-6 structure

Product Name:4H-1-Benzopyran-4-one,7-[(2-O-D-apio-b-D-furanosyl-b-D-glucopyranosyl)oxy]-2,3-dihydro-5-hydroxy-2-(4-hydroxy-3-methoxyphenyl)-,(2S)- (9CI)

CAS No:118985-27-6

Molecular Formula:C₂₇H₃₂O₁₅

Molecular Weight:596.53398

CID:190126

PubChem ID:195287

4H-1-Benzopyran-4-one,7-[(2-O-D-apio-b-D-furanosyl-b-D-glucopyranosyl)oxy]-2,3-dihydro-5-hydroxy-2-(4-hydroxy-3-methoxyphenyl)-,(2S)- (9CI) Properties

Names and Identifiers

- 4H-1-Benzopyran-4-one,7-[(2-O-D-apio-b-D-furanosyl-b-D-glucopyranosyl)oxy]-2,3-dihydro-5-hydroxy-2-(4-hydroxy-3-methoxyphenyl)-,(2S)- (9CI)
- 4H-1-Benzopyran-4-one,7-[(2-O-D-apio-b-D-furanosyl-b-D-glucopyranosyl)oxy]-2,3-dihydro-5-hydro...
- 4H-1-Benzopyran-4-one,7-[(2-O-D-apio-b-D-furanosyl-b-D-glucopyranosyl)oxy]-2,3-dihydro-5-hydroxy-2-(4-hydroxy-3-methoxyphenyl
- 7-[3-[3,4-dihydroxy-4-(hydroxymethyl)oxolan-2-yl]oxy-4,5-dihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-5-hydroxy-2-(4-hydroxy-3-methoxyphenyl)-2,3-dihydrochromen-4-one
- (2S)-homoeriodictyol-7-O-[apiosyl(1-> 2)]glucoside
- (2S)-homoeriodictyol-7-O-< apiosyl(1-> 2)> glucoside
- 5-hydroxy-2-(4-hydroxy-3-methoxyphenyl)-4-oxo-3,4-dihydro-2h-chromen-7-yl 2-o-[3,4-dihydroxy-4-(hydroxymethyl)tetrahydrofuran-2-yl]hexopyranoside
- AC1L4ZR0
- AC1Q6OSM
- AGN-PC-00IY59
- AR-1G8424
- Homoeriodictyol-7-O-apiosyl-(1-2)-glucopyranoside
- Viscumneoside III
- 118985-27-6
- LMPK12140434
- 5-Hydroxy-2-(4-hydroxy-3-methoxyphenyl)-4-oxo-3,4-dihydro-2H-1-benzopyran-7-yl 2-O-[3,4-dihydroxy-4-(hydroxymethyl)oxolan-2-yl]hexopyranoside
- DTXSID10922825
- HY-N8223
- homoeriodictyol-7-O-beta-D-apiosyl-(1->2)-beta-D-glucopyranoside
- CS-0140326
- (2S)-5-hydroxy-2-(4-hydroxy-3-methoxyphenyl)-4-oxo-3,4-dihydro-2H-chromen-7-yl 2-O-[(2S,3R,4R)-3,4-dihydroxy-4-(hydroxymethyl)tetrahydrofuran-2-yl]-beta-D-glucopyranoside
- E88778
- CHEBI:132857
- (2S)-5-hydroxy-2-(4-hydroxy-3-methoxyphenyl)-4-oxo-3,4-dihydro-2H-chromen-7-yl 2-O-beta-D-apiofuranosyl-beta-D-glucopyranoside
- CHEMBL2332107
- AKOS040760750
- FS-6894
- DA-68604
- viscumneoside III
- +Expand
- InChIKey： BYALYZGUSBVZQP-UHFFFAOYSA-N
- Inchi： InChI=1S/C27H32O15/c1-37-17-4-11(2-3-13(17)30)16-7-15(32)20-14(31)5-12(6-18(20)40-16)39-25-23(22(34)21(33)19(8-28)41-25)42-26-24(35)27(36,9-29)10-38-26/h2-6,16,19,21-26,28-31,33-36H,7-10H2,1H3
- SMILES： COC1C(O)=CC=C(C2CC(=O)C3=C(C=C(C=C3O2)OC2OC(CO)C(O)C(O)C2OC2OCC(O)(CO)C2O)O)C=1

Computed Properties

Exact Mass: 596.17406
Hydrogen Bond Donor Count: 8
Hydrogen Bond Acceptor Count: 15
Rotatable Bond Count: 8
Monoisotopic Mass: 596.174
Heavy Atom Count: 42
Complexity: 924
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 9
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: -0.7
Topological Polar Surface Area: 234A^2

Experimental Properties

PSA: 234.29
Refractive Index: 1.709
Boiling Point: 955.4°C at 760 mmHg
Vapor Pressure: 0.0±0.3 mmHg at 25°C
Flash Point: 316.6°C
Color/Form: Powder
Density: 1.69

4H-1-Benzopyran-4-one,7-[(2-O-D-apio-b-D-furanosyl-b-D-glucopyranosyl)oxy]-2,3-dihydro-5-hydroxy-2-(4-hydroxy-3-methoxyphenyl)-,(2S)- (9CI) Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
ChemFaces	CFN89421-10mg	Viscumneoside III	118985-27-6	>=98%	10mg	$288
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	V73010-5 mg	4H-1-Benzopyran-4-one,7-[(2-O-D-apio-b-D-furanosyl-b-D-glucopyranosyl)oxy]-2,3-dihydro-5-hydroxy-2-(4-hydroxy-3-methoxyphenyl)-,(2S)- (9CI)	118985-27-6		5mg	¥6240.0	2021-09-07
SHANG HAI TAO SHU Biotechnology Co., Ltd.	TN2303-1 mg	Viscumneoside III	118985-27-6		1mg	￥1440.00	2022-04-26

4H-1-Benzopyran-4-one,7-[(2-O-D-apio-b-D-furanosyl-b-D-glucopyranosyl)oxy]-2,3-dihydro-5-hydroxy-2-(4-hydroxy-3-methoxyphenyl)-,(2S)- (9CI) Suppliers

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4H-1-Benzopyran-4-one,7-[(2-O-D-apio-b-D-furanosyl-b-D-glucopyranosyl)oxy]-2,3-dihydro-5-hydroxy-2-(4-hydroxy-3-methoxyphenyl)-,(2S)- (9CI) Related Literature

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T. Umegaki,Y. Enomoto,Y. Kojima Catal. Sci. Technol., 2016,6, 409-412
6. Degradation of atrazine from the riparian zone with a PEC system based on an anode of N–S–TiO2 nanocrystal-modified TiO2 nanotubes and an activated carbon photocathode

Xiongwei Liang,Li Wang,Fang Ma,Huan Lou,Xiaofeng Jiang,Zhe Li RSC Adv., 2016,6, 89994-90001
7. Gas leak diffusion induced polarization in submicro/nanoscale non-tight electrolytes of solid oxide fuel cells†

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